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Introduction
Tazobactam is a potent inhibitor of a wide range of bacterial β-lactamase enzymes. It is a

penicillanic acid sulfone derivative with minimal intrinsic antibacterial activity.[1] Its primary role

in clinical microbiology is to protect β-lactam antibiotics from enzymatic degradation by β-

lactamase-producing bacteria.[2][3] By irreversibly binding to and inactivating these enzymes,

tazobactam restores the in vitro activity of the partner antibiotic against resistant strains.[4][5]

Given that tazobactam's efficacy is realized through its synergistic action with a partner

antibiotic, susceptibility testing is performed using a combination formulation. The most

common combination is piperacillin/tazobactam.[1][5] Standard susceptibility testing protocols,

therefore, do not typically assess tazobactam acid alone. Instead, they determine the

minimum inhibitory concentration (MIC) of piperacillin in the presence of a fixed concentration

of tazobactam, typically 4 µg/mL.[6] These application notes provide detailed protocols for the

standardized methods of piperacillin/tazobactam susceptibility testing.
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Organism Group Susceptible (S)
Susceptible-Dose
Dependent (SDD)

Resistant (R)

Enterobacterales ≤ 8/4 16/4 ≥ 32/4

Pseudomonas

aeruginosa
≤ 16/4 32/4 - 64/4 ≥ 128/4

Source: CLSI M100, 32nd Edition[4]

Table 2: EUCAST MIC Breakpoints for
Piperacillin/Tazobactam (µg/mL)

Organism Group Susceptible (S) Resistant (R)

Enterobacterales ≤ 8/4 > 16/4

Pseudomonas aeruginosa ≤ 16/4 > 16/4

Source: EUCAST Breakpoint Tables

Table 3: CLSI Disk Diffusion Breakpoints for
Piperacillin/Tazobactam (100/10 µg disk)

Organism Group
Susceptible (S)
(Zone Diameter in
mm)

Susceptible-Dose
Dependent (SDD)
(Zone Diameter in
mm)

Resistant (R) (Zone
Diameter in mm)

Enterobacterales ≥ 25 21 - 24 ≤ 20

Pseudomonas

aeruginosa
≥ 21 - ≤ 20

Source: CLSI M100, 32nd Edition[4]

Table 4: CLSI Quality Control MIC Ranges for
Piperacillin/Tazobactam (µg/mL)
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Quality Control Strain Acceptable MIC Range (µg/mL)

Escherichia coli ATCC® 25922™ 1.0 - 8.0

Escherichia coli ATCC® 35218™ 0.5 - 2.0

Pseudomonas aeruginosa ATCC® 27853™ 1.0 - 8.0

Source: CLSI M100, 33rd Edition[5]

Experimental Protocols
Broth Microdilution Method
The broth microdilution method is considered the gold standard for determining the Minimum

Inhibitory Concentration (MIC) of an antimicrobial agent.[7] This method involves preparing

serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate,

which is then inoculated with a standardized bacterial suspension.

Materials:

Piperacillin sodium salt (potency-adjusted)

Tazobactam sodium salt (potency-adjusted)

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates with lids

Sterile reagent reservoirs

Multichannel and single-channel pipettes with sterile tips

Bacterial culture in the logarithmic growth phase

0.5 McFarland turbidity standard

Sterile saline or broth for inoculum preparation
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Incubator (35 ± 2°C)

Protocol:

Preparation of Antimicrobial Stock Solutions: Prepare a stock solution of piperacillin and a

separate stock solution of tazobactam in a suitable solvent. The final concentration of

tazobactam in the test wells should be fixed at 4 µg/mL.

Preparation of Microtiter Plates:

Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

In the first column of wells, add an additional 50 µL of the piperacillin/tazobactam solution

at four times the desired final starting concentration.

Perform serial twofold dilutions by transferring 50 µL from the first column to the second,

and so on, down the plate. Discard the final 50 µL from the last column. This will result in

100 µL of varying concentrations of piperacillin with a constant concentration of

tazobactam in each well.

Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select several colonies and suspend them in

sterile saline or broth.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the standardized inoculum in CAMHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in each well after inoculation.

Inoculation: Inoculate each well with 10 µL of the diluted bacterial suspension.

Incubation: Cover the plates and incubate at 35 ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of piperacillin that completely inhibits

visible bacterial growth.
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Broth Microdilution Workflow for Piperacillin/Tazobactam MIC Determination.

Disk Diffusion Method (Kirby-Bauer)
The disk diffusion method is a qualitative or semi-quantitative test that determines the

susceptibility of a bacterium to an antimicrobial agent.[8] A paper disk impregnated with a

specific amount of the antimicrobial is placed on an agar plate inoculated with the test

organism.

Materials:

Piperacillin/tazobactam disks (100/10 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Bacterial culture in the logarithmic growth phase

0.5 McFarland turbidity standard

Sterile cotton swabs
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Sterile saline or broth

Forceps

Incubator (35 ± 2°C)

Ruler or caliper

Protocol:

Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard

as described in the broth microdilution protocol.

Inoculation of Agar Plate:

Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by

pressing it against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions,

rotating the plate approximately 60 degrees between each streaking to ensure confluent

growth.

Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.

Application of Disks:

Using sterile forceps, place the piperacillin/tazobactam (100/10 µg) disk onto the

inoculated agar surface.

Gently press the disk to ensure complete contact with the agar.

Incubation: Invert the plates and incubate at 35 ± 2°C for 16-18 hours in ambient air.

Reading Results: Measure the diameter of the zone of complete inhibition in millimeters

(mm) using a ruler or caliper. Interpret the results based on the established breakpoints (see

Table 3).
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Disk Diffusion Workflow for Piperacillin/Tazobactam Susceptibility Testing.

Agar Dilution Method
The agar dilution method is another technique for determining the MIC. It involves incorporating

varying concentrations of the antimicrobial agent into an agar medium, which is then spot-

inoculated with the test organisms.

Materials:

Piperacillin sodium salt (potency-adjusted)

Tazobactam sodium salt (potency-adjusted)

Mueller-Hinton Agar (MHA)

Sterile petri dishes

Bacterial culture in the logarithmic growth phase

0.5 McFarland turbidity standard

Sterile saline or broth

Inoculum replicating device (e.g., multipoint inoculator)

Incubator (35 ± 2°C)

Protocol:
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Preparation of Antimicrobial-Containing Agar Plates:

Prepare molten MHA and cool to 45-50°C.

Add appropriate volumes of the piperacillin/tazobactam stock solutions to the molten agar

to achieve the desired final concentrations. Ensure tazobactam is at a fixed concentration

of 4 µg/mL.

Pour the agar into sterile petri dishes and allow to solidify.

Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard

and then dilute it to achieve a final inoculum of approximately 10⁴ CFU per spot.

Inoculation: Spot-inoculate the prepared agar plates with the bacterial suspensions using an

inoculum replicating device. Include a growth control plate without any antimicrobial agent.

Incubation: Allow the inoculum spots to dry, then invert the plates and incubate at 35 ± 2°C

for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of piperacillin that inhibits the growth

of the organism (defined as no growth, a faint haze, or one or two colonies).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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